Cas no 24463-38-5 (2-(1-Methylcyclohexyl)-1,3-dioxolane)

• Product Name: 2-(1-Methylcyclohexyl)-1,3-dioxolane
• CAS No: 24463-38-5
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 2933941
• Update Time: 2025-11-02

2-(1-Methylcyclohexyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylcyclohexyl)-1,3-dioxolane
• s11040
• 2-(1-Methylcyclohexyl)-1,3-dioxolane

• Inchi： 1S/C10H18O2/c1-10(5-3-2-4-6-10)9-11-7-8-12-9/h9H,2-8H2,1H3
• InChI Key： PYSMHVLEENESRP-UHFFFAOYSA-N
• SMILES： O1CCOC1C1(C)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes

Additional information on 2-(1-Methylcyclohexyl)-1,3-dioxolane

Recent Advances in the Study of 2-(1-Methylcyclohexyl)-1,3-dioxolane (CAS: 24463-38-5) in Chemical Biology and Pharmaceutical Research

The compound 2-(1-Methylcyclohexyl)-1,3-dioxolane (CAS: 24463-38-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(1-Methylcyclohexyl)-1,3-dioxolane as a versatile intermediate in the synthesis of complex organic molecules. Its dioxolane ring structure provides stability and reactivity, making it an attractive candidate for the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of antiviral and anticancer agents, demonstrating its broad utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the antiviral properties of derivatives of 2-(1-Methylcyclohexyl)-1,3-dioxolane. The study revealed that certain modifications to the compound's structure significantly enhanced its ability to inhibit viral replication, particularly in RNA viruses. These findings open new avenues for the development of broad-spectrum antiviral therapies.

Another area of active research involves the compound's potential as a prodrug. The dioxolane moiety in 2-(1-Methylcyclohexyl)-1,3-dioxolane can serve as a protective group for sensitive functional groups in drug molecules, improving their stability and bioavailability. Recent pharmacokinetic studies have shown promising results in this regard, with improved drug delivery and reduced side effects observed in preclinical models.

The synthesis and scale-up of 2-(1-Methylcyclohexyl)-1,3-dioxolane have also seen significant advancements. New catalytic methods have been developed that improve yield and purity while reducing environmental impact. These process improvements are crucial for the compound's potential transition from laboratory-scale research to industrial pharmaceutical production.

Looking forward, researchers are particularly excited about the compound's potential in targeted drug delivery systems. The unique chemical properties of 2-(1-Methylcyclohexyl)-1,3-dioxolane make it an excellent candidate for conjugation with various drug molecules and targeting moieties. Early-stage research in this area shows promise for developing more precise and effective treatments for complex diseases.

In conclusion, 2-(1-Methylcyclohexyl)-1,3-dioxolane (CAS: 24463-38-5) represents a compound of growing importance in pharmaceutical research. Its diverse applications, from antiviral agent development to prodrug technology and targeted delivery systems, position it as a valuable tool in the ongoing quest for novel therapeutic solutions. Continued research in this area is expected to yield significant breakthroughs in the coming years.